Cas no 1805616-70-9 (Methyl 3-amino-4-bromopicolinate)

• Product Name: Methyl 3-amino-4-bromopicolinate
• CAS No: 1805616-70-9
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD28715460
• CID: 4803564
• Update Time: 2025-10-31

Methyl 3-amino-4-bromopicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-bromopicolinate
• 3-Amino-4-bromo-pyridine-2-carboxylic acid methyl ester

• MDL： MFCD28715460
• Inchi： 1S/C7H7BrN2O2/c1-12-7(11)6-5(9)4(8)2-3-10-6/h2-3H,9H2,1H3
• InChI Key： JGQLLNJOYKRUOD-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(=O)OC)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-4-bromopicolinate

Methyl 3-amino-4-bromopicolinate (CAS No. 1805616-70-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-amino-4-bromopicolinate (CAS No. 1805616-70-9) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural and chemical properties, has garnered significant attention in recent years due to its role in the development of novel therapeutic agents. The presence of both an amino group and a bromine substituent on the picolinic acid backbone makes it a fascinating subject for synthetic chemists and pharmacologists alike.

The molecular structure of Methyl 3-amino-4-bromopicolinate consists of a pyridine ring substituted with a methyl ester at the 1-position, an amino group at the 3-position, and a bromine atom at the 4-position. This specific arrangement imparts distinct reactivity patterns that are exploited in various synthetic pathways. The amino group serves as a nucleophilic center, facilitating condensation reactions, while the bromine atom acts as a leaving group in substitution reactions. Such features make it an indispensable building block for constructing more complex molecules.

In recent years, the demand for high-quality intermediates like Methyl 3-amino-4-bromopicolinate has surged due to advancements in drug discovery technologies. Modern pharmaceutical research increasingly relies on multi-step synthetic routes to achieve high yields and purity levels. The compound’s ability to undergo selective modifications has positioned it as a cornerstone in the synthesis of bioactive molecules targeting various therapeutic areas.

One of the most compelling applications of Methyl 3-amino-4-bromopicolinate is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By serving as a precursor for more complex kinase inhibitors, this intermediate enables researchers to design molecules with high specificity and potency. Recent studies have demonstrated its utility in generating novel inhibitors that exhibit promising preclinical activity against resistant cancer strains.

Another significant area where Methyl 3-amino-4-bromopicolinate finds utility is in the synthesis of antiviral agents. The rapid evolution of viruses necessitates the continuous development of new antiviral drugs. The structural features of this compound allow for modifications that can enhance binding affinity to viral proteases and polymerases. Researchers have leveraged its reactivity to develop inhibitors against emerging viral threats, underscoring its importance in global health initiatives.

The synthesis of Methyl 3-amino-4-bromopicolinate itself is a testament to the ingenuity of modern organic chemistry. While traditional methods involve multi-step processes with multiple purification steps, recent innovations have streamlined its production through more efficient catalytic routes. These advancements not only improve yield but also reduce waste, aligning with sustainable chemistry principles. The optimization of synthetic pathways ensures that pharmaceutical companies can access this critical intermediate in larger quantities without compromising on quality.

The role of computational chemistry in designing derivatives of Methyl 3-amino-4-bromopicolinate cannot be overstated. High-throughput virtual screening allows researchers to predict the biological activity of potential analogs before conducting laborious wet chemistry experiments. This approach accelerates drug discovery pipelines and reduces costs associated with trial-and-error synthesis. By integrating computational models with experimental data, scientists can rapidly identify lead compounds derived from this versatile intermediate.

In conclusion, Methyl 3-amino-4-bromopicolinate (CAS No. 1805616-70-9) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity patterns make it an invaluable tool for developing innovative therapeutic agents across multiple disease areas. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of drug discovery efforts worldwide.